Cas no 37038-64-5 ((2,6-dichlorophenyl) 4-chlorobenzoate)

• Product Name: (2,6-dichlorophenyl) 4-chlorobenzoate
• CAS No: 37038-64-5
• MF: C₁₃H₇Cl₃O₂
• MW: 301.55248093605
• CID: 921912
• PubChem ID: 260763
• Update Time: 2025-04-19

(2,6-dichlorophenyl) 4-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• (2,6-dichlorophenyl) 4-chlorobenzoate
• 2,6-dichlorophenyl 4-chlorobenzoate
• AC1L63TG
• AC1Q3RRH
• AR-1D4846
• CTK4H7596
• NCIOpen2_009989
• NSC92443
• NSC-92443
• 37038-64-5
• DTXSID60293810

• Inchi： 1S/C13H7Cl3O2/c14-9-6-4-8(5-7-9)13(17)18-12-10(15)2-1-3-11(12)16/h1-7H
• InChI Key： JRHDIFWNXNKQAU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1OC(C1C=CC(=CC=1)Cl)=O)Cl

Computed Properties

• Exact Mass: 299.95131
• Monoisotopic Mass: 299.951163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 4.86600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones